Cas no 457949-09-6 (6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one)

• Product Name: 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one
• CAS No: 457949-09-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD18830033
• CID: 840219
• PubChem ID: 45087665
• Update Time: 2025-10-29

6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydroimidazo[1,2-a]pyridin-8(5H)-one
• 2-Hydroxy-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 6,7-dihydro-Imidazo[1,2-a]pyridin-8(5H)-one
• Imidazo[1,2-a]pyridin-8(5H)-one, 6,7-dihydro- (9CI)
• 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one
• AKOS015960009
• DA-36680
• Z1216850752
• 457949-09-6
• SY214140
• 5H,6H,7H-IMIDAZO[1,2-A]PYRIDIN-8-ONE
• AT24571
• Imidazo[1,2-a]pyridin-8(5H)-one,6,7-dihydro-(9ci)
• EN300-266381
• SCHEMBL13255590
• 5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-one
• imidazo[1,2-a]pyridin-8(5H)-one, 6,7-dihydro-
• MFCD18830033
• DTXSID20666162
• CS-0102365
• ALBB-018269

• MDL： MFCD18830033
• Inchi： 1S/C7H8N2O/c10-6-2-1-4-9-5-3-8-7(6)9/h3,5H,1-2,4H2
• InChI Key： KSQRGCBOOKYTTD-UHFFFAOYSA-N
• SMILES： O=C1C2=NC=CN2CCC1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one

6,7-Dihydro-5H-imidazo[1,2-a]pyridin-8-one (CAS 457949-09-6): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one (CAS 457949-09-6) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in medicinal chemistry and drug discovery. This bicyclic scaffold combines the structural features of imidazole and pyridine rings, creating a unique molecular framework with diverse biological activities. Researchers have increasingly focused on imidazo[1,2-a]pyridine derivatives due to their promising pharmacological profiles and potential therapeutic applications.

From a chemical perspective, 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one exhibits several interesting characteristics that make it valuable for pharmaceutical development. The compound's molecular structure features a fused bicyclic system with a ketone functionality at position 8, which serves as a versatile handle for further chemical modifications. Recent studies have demonstrated that this core structure can be effectively functionalized to create libraries of bioactive molecules targeting various disease pathways.

The growing interest in imidazo[1,2-a]pyridine-based compounds aligns with current trends in drug discovery, where researchers seek novel heterocyclic scaffolds to address challenges in treating complex diseases. Pharmaceutical companies are particularly interested in developing small molecule inhibitors based on this framework for applications in oncology, neurology, and infectious diseases. The compound's favorable physicochemical properties, including moderate lipophilicity and hydrogen bonding capacity, contribute to its drug-like characteristics.

Recent scientific literature highlights several promising directions for 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one derivatives in therapeutic development. One active area of research involves the design of kinase inhibitors, where the scaffold serves as an ATP-competitive binding moiety. Another emerging application focuses on modulating protein-protein interactions, where the rigid bicyclic structure provides an excellent platform for creating molecular recognition elements. These developments respond to the pharmaceutical industry's need for novel chemical entities with improved selectivity and reduced off-target effects.

The synthesis of 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one typically involves cyclization reactions starting from appropriately functionalized pyridine precursors. Modern synthetic approaches emphasize atom-economy and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. Researchers have developed efficient one-pot procedures and catalytic methods for constructing this heterocyclic system, which are particularly valuable for structure-activity relationship studies and lead optimization campaigns.

From a commercial perspective, the demand for imidazo[1,2-a]pyridine building blocks has steadily increased in recent years. Specialty chemical suppliers now offer CAS 457949-09-6 and related derivatives to support drug discovery programs. The compound's stability under standard storage conditions and compatibility with common organic solvents make it practical for laboratory use and scale-up processes. Current market analysis suggests growing investment in this chemical space, particularly from biotechnology companies focusing on targeted therapies.

Analytical characterization of 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for biological evaluation. Recent advances in analytical instrumentation have enabled more detailed studies of the molecule's conformation and electronic properties, providing valuable insights for rational drug design.

The safety profile of 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one has been evaluated in preliminary toxicological studies, showing favorable characteristics for pharmaceutical development. While comprehensive safety data continues to accumulate, current evidence suggests that the core structure presents manageable risks when handled according to standard laboratory protocols. Researchers emphasize the importance of proper personal protective equipment and ventilation when working with this compound in powder form.

Future research directions for imidazo[1,2-a]pyridine derivatives include exploring their potential in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases. The scaffold's versatility allows for the incorporation of various pharmacophores, enabling the targeting of diverse biological pathways. Additionally, scientists are investigating the compound's potential in diagnostic applications and molecular imaging, leveraging its fluorescent properties in certain derivatives.

In conclusion, 6,7-dihydro-5H-imidazo[1,2-a]pyridin-8-one (CAS 457949-09-6) represents a valuable chemical entity with broad applications in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and promising biological activities position it as an important scaffold in modern drug discovery. As the understanding of its structure-activity relationships deepens and synthetic methodologies advance, this compound is expected to play an increasingly significant role in the development of novel therapeutic agents addressing unmet medical needs.